Cas no 1805495-38-8 (Methyl 4-cyano-3-hydroxy-5-iodobenzoate)

• Product Name: Methyl 4-cyano-3-hydroxy-5-iodobenzoate
• CAS No: 1805495-38-8
• MF: C₉H₆INO₃
• MW: 303.053314685822
• CID: 4952614
• Update Time: 2025-06-15

Methyl 4-cyano-3-hydroxy-5-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-3-hydroxy-5-iodobenzoate

• Inchi： 1S/C9H6INO3/c1-14-9(13)5-2-7(10)6(4-11)8(12)3-5/h2-3,12H,1H3
• InChI Key： GXAIYUZBYUNPKE-UHFFFAOYSA-N
• SMILES： IC1C(C#N)=C(C=C(C(=O)OC)C=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: 2.3
• Topological Polar Surface Area: 70.3

Additional information on Methyl 4-cyano-3-hydroxy-5-iodobenzoate

Research Brief on Methyl 4-cyano-3-hydroxy-5-iodobenzoate (CAS: 1805495-38-8): Recent Advances and Applications

Methyl 4-cyano-3-hydroxy-5-iodobenzoate (CAS: 1805495-38-8) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This halogenated benzoate derivative exhibits unique structural features that make it a valuable intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and radiopharmaceuticals. The presence of both iodine and cyano groups in its structure provides versatile reactivity for further chemical modifications, enabling the creation of diverse molecular scaffolds.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Methyl 4-cyano-3-hydroxy-5-iodobenzoate as a key building block in the synthesis of novel tyrosine kinase inhibitors. Researchers utilized its iodine moiety for efficient palladium-catalyzed cross-coupling reactions, allowing rapid generation of compound libraries for biological screening. The study reported several derivatives showing promising activity against EGFR mutations with IC50 values in the nanomolar range, highlighting the compound's potential in targeted cancer therapy development.

In radiopharmaceutical applications, recent work has focused on leveraging the iodine atom in Methyl 4-cyano-3-hydroxy-5-iodobenzoate for radioisotope exchange. A 2024 Nature Communications paper described its use as a precursor for the synthesis of PET imaging agents, where the iodine could be replaced with fluorine-18 through nucleophilic aromatic substitution. This approach demonstrated high radiochemical yields (>85%) and excellent in vivo stability, suggesting its potential for diagnostic applications in oncology and neurology.

The compound's mechanism of action and metabolic stability have been subjects of recent investigation. Computational studies published in ACS Omega (2023) employed molecular docking and DFT calculations to predict the interaction patterns of Methyl 4-cyano-3-hydroxy-5-iodobenzoate derivatives with various biological targets. These studies revealed that the hydroxy and cyano groups play crucial roles in forming hydrogen bond networks with protein residues, while the ester moiety contributes to improved membrane permeability.

Current challenges in the application of Methyl 4-cyano-3-hydroxy-5-iodobenzoate include optimizing its synthetic scalability and exploring its full structure-activity relationship profile. Recent advances in continuous flow chemistry (2024, Organic Process Research & Development) have addressed some of these challenges by developing more efficient synthetic routes with improved yields and reduced purification steps. These methodological improvements are expected to facilitate broader adoption of this compound in medicinal chemistry programs.

Future research directions for Methyl 4-cyano-3-hydroxy-5-iodobenzoate include exploring its potential in PROTAC (proteolysis targeting chimera) development and investigating its use as a fragment in fragment-based drug discovery. Preliminary results from several pharmaceutical companies suggest that its unique combination of polar and hydrophobic features makes it particularly suitable for these emerging drug discovery approaches. The compound's versatility and demonstrated biological relevance position it as an important tool in modern chemical biology and drug development efforts.